BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Chemical Properties &
Applications of Piperidine-3-sulfonyl fluoride
Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Piperidine-3-sulfonyl fluoride
Compound Name:

hydrochloride
CAS No.: 2126179-10-8
Cat. No.: B2479485

Get Quote

Executive Summary

Piperidine-3-sulfonyl fluoride hydrochloride (CAS: 1936486-65-5 for free base analog
context) represents a high-value "SuFExable" building block. Unlike traditional electrophiles
(e.g., acrylamides) that target cysteine, this compound utilizes the Sulfur-Fluoride Exchange
(SUFEx) mechanism to target a broader range of nucleophiles, including Tyrosine, Serine, and
Lysine.[1][2]

Its core value lies in its "Goldilocks" reactivity: the aliphatic sulfonyl fluoride moiety is kinetically
stable in aqueous physiological buffer (pH 7.4) but becomes highly reactive upon specific
protein binding, making it an ideal candidate for Fragment-Based Drug Discovery (FBDD) and
Covalent Probe Design.

Chemical Identity & Physicochemical Profile[3][4][5]
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Property Data / Description

Chemical Name Piperidine-3-sulfonyl fluoride hydrochloride

A piperidine ring with a sulfonyl fluoride (-SOzF)

Structure -
group at the C3 position.[3][4][51[6][7]1[8][9]
Molecular Formula CsHi10FNO2S[7][10][11] - HCI
Molecular Weight ~203.66 g/mol (Salt); 167.20 g/mol (Free Base)
Physical State White to off-white crystalline solid (Hygroscopic)
N High in water, DMSO, Methanol (due to HCI salt
Solubility
form).
o Piperidine Nitrogen: ~10-11 (Protonated in salt
Acidity (pKa)

form).

Hydrolysis: High stability at pH 7.4 (Half-life >
Stability 24h). Thermal: Stable up to >100°C (unlike

sulfonyl chlorides).

Structural Significance

» Piperidine Scaffold: A privileged pharmacophore found in numerous FDA-approved drugs
(e.g., Donepezil, Ritalin). It provides solubility and defined 3D vectors for binding.

» Sulfonyl Fluoride (-SO2F): A bioisostere of the sulfonyl chloride but with vastly superior
metabolic stability. It acts as a "sleeping beauty” warhead—inert until activated by the local
environment of a protein pocket.

Mechanistic Reactivity: The SUFEx Paradigm

The defining feature of this compound is its ability to undergo Sulfur(VI)-Fluoride Exchange
(SUFEX).[2] Unlike SN2 reactions of alkyl halides, SuFEXx at the sulfur center is heterolytic and
driven by the unique stability of the fluoride leaving group.[12]

Mechanism of Action
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The reaction does not proceed via a radical mechanism. Instead, it follows a concerted
substitution pathway where the fluoride ion is displaced by a nucleophile (Nu~).

Key Reactivity Factors:

o Proton Stabilization: In agueous media, the departing fluoride ion is stabilized by hydrogen
bonding (H-F interactions), often assisted by the protein environment.

e Transition State: The sulfur atom expands its coordination to a pentacoordinate transition
state before expelling fluoride.

o Selectivity: It shows a preference for Tyrosine (Tyr) and Lysine (Lys) residues, expanding the
"druggable” cysteinome to the "tyrosinome."

Visualization: SUFEXx Activation Pathway

The following diagram illustrates the activation of the sulfonyl fluoride warhead by a Tyrosine
residue within a protein binding pocket.

Covalent Adduct
(Protein-SO2-Piperidine)

Fluoride lon (F-)
Leaving Group

S-F Bond Cleavage

Nucleophilic Attack
Tyr-OH / Lys-NH2

Piperidine-3-SO2F Protein Binding Event Pentacoordinate
(Inert in Solution) (Proximity Induced) Transition State

Click to download full resolution via product page

Figure 1: The SuFEx ligation mechanism. The warhead remains inert until specific binding
brings a nucleophile into proximity, triggering the release of fluoride.

Experimental Protocols
Storage and Handling (Self-Validating Protocol)
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» Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The HCI salt is
hygroscopic; moisture absorption can lead to slow hydrolysis to the sulfonic acid.

 Validation: Before use, dissolve a small aliquot in DMSO-d6. A *°F NMR scan should show a
distinct singlet around +60 to +65 ppm (relative to CFCIs). The appearance of a fluoride ion
peak (-120 ppm) indicates degradation.

Covalent Fragment Screening Workflow

This protocol describes how to use Piperidine-3-sulfonyl fluoride HCI to identify novel binding
sites.

Reagents:

o Target Protein (10 uM in HEPES pH 7.4).
e Compound Stock (100 mM in DMSO).

e LC-MS/MS system.

Step-by-Step Methodology:

e Incubation: Dilute the compound to 100 uM (10x excess) into the protein solution. Incubate
at 37°C for 4-24 hours.

o Why: Aliphatic sulfonyl fluorides react slower than aromatic ones; extended incubation
ensures capture of slow-reacting nucleophiles.

e Quenching: Add 1% Formic Acid to stop the reaction and denature the protein.
e Analysis (Intact Mass): Inject onto LC-MS.

o Success Criteria: Look for a mass shift of +147.19 Da (Molecular weight of piperidine-
sulfonyl fragment minus Fluoride).

o Peptide Mapping: Digest the labeled protein with Trypsin and analyze via MS/MS to identify
the exact modified residue (Tyr, Lys, Ser).
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Synthesis of Sulfonyl Fluorides (General Route)

If the specific HCI salt is unavailable, it can be synthesized from the corresponding sulfonyl

chloride.
Piperidine-3-sulfonyl Chloride KHF2 (Potassium Bifluoride)
(Protected Amine) or KF + 18-Crown-6
Reagent

Reaction: MeCN/H20, RT, 4h
(Cl -> F Exchange)

;

HCI/Dioxane Treatment
(If Boc-protected)

;

Piperidine-3-sulfonyl fluoride HCI

Click to download full resolution via product page

Figure 2: Synthetic route for converting sulfonyl! chlorides to fluorides using bifluoride activation,
followed by salt formation.

Applications in Drug Discovery[1][2][10][14][15]
Fragment-Based Drug Discovery (FBDD)

Piperidine-3-sulfonyl fluoride serves as a "fully functionalized fragment.”

o Solubility: The piperidine amine allows for rapid diversification via amide coupling or
reductive amination after a hit is identified.

o Vector Exploration: The 3-position geometry probes specific sub-pockets that 4-substituted
piperidines cannot reach.
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Chemical Biology Probes

Researchers use this compound to map the "ligandable” proteome. By attaching a biotin linker
to the piperidine nitrogen, the molecule becomes a pull-down probe to enrich proteins that have
reactive pockets capable of accommodating the piperidine ring.

Safety & Toxicology

Hazard Classification: Acute Toxic (Oral), Skin/Eye Irritant.[13] Specific Risk: Hydrolysis
releases Fluoride ions (F~) and Hydrochloric acid (HCI).

e Handling: Always use in a fume hood. Wear nitrile gloves.
e Disposal: Do not mix with strong acids. Dispose of as halogenated organic waste.

o First Aid: In case of skin contact, wash with Calcium Gluconate gel if available (standard HF
protocol), or copious water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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